Cas no 18794-78-0 (Thiophene, 2-heptyl-)

Thiophene, 2-heptyl- structure
Thiophene, 2-heptyl- structure
Product Name:Thiophene, 2-heptyl-
CAS No:18794-78-0
MF:C11H18S
MW:182.325622081757
CID:150686
PubChem ID:87794
Update Time:2025-04-19

Thiophene, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2-heptyl-
    • 2-(N-HEPTYL)THIOPHENE
    • 2-heptylThiophene
    • 2-n-Heptylthiophene
    • Einecs 242-581-5
    • 5-Bromo-2-n-heptylthiophene
    • 2-Bromo-5-n-heptylthiophene
    • AKOS005266508
    • FGGZOCMVJAJPMH-UHFFFAOYSA-N
    • 2-heptyl-thiophene
    • NS00048155
    • SCHEMBL159475
    • 18794-78-0
    • FT-0693389
    • DTXSID10172121
    • Q63392789
    • 4,4-BIS(3-CARBOXY-4-CHLOROPHENYL-AMINO)TRITYLCHLORIDE
    • Inchi: 1S/C11H18S/c1-2-3-4-5-6-8-11-9-7-10-12-11/h7,9-10H,2-6,8H2,1H3
    • InChI Key: FGGZOCMVJAJPMH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CCCCCCC

Computed Properties

  • Exact Mass: 182.113
  • Monoisotopic Mass: 182.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 0.9560 (estimate)
  • Melting Point: -29.15°C (estimate)
  • Boiling Point: 240.76°C (estimate)
  • Flash Point: 71.3°C
  • Refractive Index: 1.5022 (estimate)

Thiophene, 2-heptyl- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.